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Compound of Interest

Compound Name: 3-Bromobenzanthrone

Cat. No.: B182157 Get Quote

This technical guide provides a comprehensive overview of 3-Bromobenzanthrone, a key

chemical intermediate. It is intended for researchers, scientists, and professionals in the fields

of organic chemistry, materials science, and drug development. This document details the

molecule's structure, physical and chemical properties, synthesis protocols, and various

applications.

Core Data Summary
The fundamental properties of 3-Bromobenzanthrone are summarized in the table below,

offering a clear comparison of its key quantitative data.

Property Value Source(s)

Molecular Formula C₁₇H₉BrO [1][2][3][4][5][6][7][8][9]

Molecular Weight 309.16 g/mol [1][2][3][4][5][7][9]

CAS Number 81-96-9 [1][2][3][4][5][6][7][8][9]

Appearance
Yellow needle-like crystals or

brown to green powder
[8][9]

Melting Point 164-166 °C [2][8][9]

Boiling Point ~483 °C at 760 mmHg [2][8][9]

Density ~1.43 - 1.58 g/cm³ [2][8][9]
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Molecular Structure
The chemical structure of 3-Bromobenzanthrone is depicted in the following diagram.

Caption: Molecular structure of 3-Bromobenzanthrone (C₁₇H₉BrO).

Experimental Protocols: Synthesis
The synthesis of 3-Bromobenzanthrone is primarily achieved through the bromination of

benzanthrone. Below are detailed methodologies from cited sources.

Method 1: Bromination in Acetic Acid[11]
This protocol outlines a direct bromination method using a solution of bromine in acetic acid.

Workflow Diagram:
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Start

Mix Benzanthrone,
Acetic Acid, and Water

Add Bromine in
Acetic Acid Dropwise

Heat Mixture to 100°C
for 5.5 hours with Stirring

Filter Precipitated Crystals

Wash with Water and Dry

Recrystallize from
Chlorobenzene and Methanol

End Product:
3-Bromobenzanthrone

 

Start

Suspend Benzanthrone in
an Inert Solvent (e.g., Nitrobenzene)

with Iodine Catalyst

Add Bromine and Stir

Add Sulfuryl Chloride and
Stir for 18 hours

Gradually warm to 55°C
and hold for 2 hours

Cool to 20-25°C and Filter

End Product:
High Purity 3-Bromobenzanthrone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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